molecular formula C8H11NO B3031753 3-Ethoxy-2-methylpyridine CAS No. 6652-01-3

3-Ethoxy-2-methylpyridine

Cat. No.: B3031753
CAS No.: 6652-01-3
M. Wt: 137.18 g/mol
InChI Key: YUHXVWQQUNUOGH-UHFFFAOYSA-N
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Description

3-Ethoxy-2-methylpyridine is a useful research compound. Its molecular formula is C8H11NO and its molecular weight is 137.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

6652-01-3

Molecular Formula

C8H11NO

Molecular Weight

137.18 g/mol

IUPAC Name

3-ethoxy-2-methylpyridine

InChI

InChI=1S/C8H11NO/c1-3-10-8-5-4-6-9-7(8)2/h4-6H,3H2,1-2H3

InChI Key

YUHXVWQQUNUOGH-UHFFFAOYSA-N

SMILES

CCOC1=C(N=CC=C1)C

Canonical SMILES

CCOC1=C(N=CC=C1)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Sodium metal (46.2 g) was dissolved in absolute ethanol (1 l) with stirring under nitrogen. 3-Hydroxy-2-methylpyridine (200 g prepared as described in C.A. 48, P4597 h) was added. The mixture was stirred at ambient temperature for 30 minutes and then a solution of bromoethane (350 ml) in absolute ethanol (100 ml) was added. The mixture was boiled under reflux for 5 hours then cooled and filtered. The filtrate was evaporated and the residue partitioned between dichloromethane and water. The organic layer was separated off and the aqueous layer extracted with dichloromethane. The combined organic extracts were dried and evaporated. The residue was distilled to give 3-ethoxy-2-methylpyridine b.p. 80°-84° C. (20 mmHg).
Quantity
46.2 g
Type
reactant
Reaction Step One
Quantity
1 L
Type
solvent
Reaction Step One
Quantity
200 g
Type
reactant
Reaction Step Two
Quantity
350 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three

Synthesis routes and methods II

Procedure details

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